Cas no 2421187-79-1 (DiAzKs hydrochloride)

• Product Name: DiAzKs hydrochloride
• CAS No: 2421187-79-1
• MF: C₁₁H₂₁ClN₄O₄
• MW: 308.761841535568
• CID: 4755780
• PubChem ID: 146026280
• Update Time: 2026-02-26

DiAzKs hydrochloride Chemical and Physical Properties

Names and Identifiers

• N6-((2-(3-Methyl-3H-diazirin-3-yl)ethoxy)carbonyl)-L-lysine hydrochloride
• DiAzKs hydrochloride
• PD158030
• 2421187-79-1
• AKOS040744075
• AT25517
• (2S)-2-amino-6-[2-(3-methyldiazirin-3-yl)ethoxycarbonylamino]hexanoic acid;hydrochloride
• H-L-Photo-lysine (hydrochloride)
• H-L-Photo-lysine hydrochloride
• N6-((2-(3-Methyl-3H-diazirin-3-yl)ethoxy)carbonyl)-L-lysinehydrochloride
• MS-24480
• CS-0116276
• HY-D0853A
• DiAzKs (hydrochloride)
• H-L-PHOTO-LYSINE HCL

• Inchi： 1S/C11H20N4O4.ClH/c1-11(14-15-11)5-7-19-10(18)13-6-3-2-4-8(12)9(16)17;/h8H,2-7,12H2,1H3,(H,13,18)(H,16,17);1H
• InChI Key： NFYRMQZAZIBQET-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCCCC(C(=O)O)N)=O)CCC1(C)N=N1

Computed Properties

• Exact Mass: 308.125133g/mol
• Monoisotopic Mass: 308.125133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• Molecular Weight: 308.76g/mol

Additional information on DiAzKs hydrochloride

Exploring DiAzKs Hydrochloride (CAS No. 2421187-79-1): Properties, Applications, and Market Insights

DiAzKs hydrochloride (CAS No. 2421187-79-1) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various industries. This article delves into the molecular structure, physicochemical characteristics, and emerging uses of this compound, while also addressing frequently asked questions by researchers and industry professionals.

The chemical structure of DiAzKs HCl features a distinctive diazoketone functional group, which contributes to its reactivity and makes it particularly valuable in synthetic chemistry applications. With a molecular weight of approximately 300-350 g/mol (exact value varies by preparation method), this compound exhibits excellent solubility in polar organic solvents such as DMSO and methanol, while showing moderate solubility in aqueous solutions at physiological pH ranges.

Recent studies have highlighted the potential of DiAzKs hydrochloride salt in pharmaceutical intermediate synthesis, particularly in the development of novel heterocyclic compounds. Researchers are particularly interested in its photochemical properties, which enable controlled release of reactive species under specific wavelength irradiation. This characteristic has sparked discussions in scientific forums about its potential applications in targeted drug delivery systems.

In materials science, 2421187-79-1 compound has shown promise as a precursor for advanced polymer modifications. Its ability to undergo clean thermal decomposition at relatively low temperatures makes it attractive for creating specialized coatings with tunable properties. Industry analysts note growing patent activity in this area, particularly for applications requiring precise surface functionalization.

The synthesis of DiAzKs HCl powder typically involves multi-step organic reactions starting from commercially available precursors. Current optimization efforts focus on improving yield and purity while reducing environmental impact - a topic that aligns with the growing emphasis on green chemistry principles. Manufacturers are increasingly adopting continuous flow chemistry approaches to address these challenges.

Quality control for DiAzKs hydrochloride CAS 2421187-79-1 presents unique analytical challenges due to its sensitivity to light and moisture. Advanced characterization techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to ensure batch-to-batch consistency. These quality assurance measures are particularly critical for research applications requiring high-purity materials.

Market trends indicate steady growth in demand for high purity DiAzKs, driven primarily by academic research institutions and specialty chemical manufacturers. The compound's price point reflects its specialized nature and complex synthesis pathway, with current market prices ranging between $200-$500 per gram depending on purity grade and order volume.

Storage and handling recommendations for DiAzKs hydrochloride salt emphasize protection from light and moisture, with many suppliers offering the compound in amber glass vials under inert atmosphere. These precautions help maintain stability during transportation and storage, ensuring optimal performance in end-use applications.

From a regulatory perspective, CAS 2421187-79-1 material currently falls outside major chemical control lists in most jurisdictions. However, researchers should consult local regulations as classification status may evolve with increased commercial use. Responsible handling practices including proper personal protective equipment are recommended for all laboratory work involving this compound.

Future research directions for DiAzKs HCl applications include exploring its potential in photoaffinity labeling for proteomics studies and as a building block for functional materials with stimuli-responsive properties. The compound's versatility continues to attract interest across multiple disciplines, suggesting a bright future for both fundamental research and practical applications.

For researchers considering DiAzKs hydrochloride purchase, several specialized chemical suppliers offer the compound in various quantities and purity grades. Due to its specialized nature, lead times may vary, and many suppliers provide custom synthesis services to meet specific research requirements. Technical support and analytical data packages are typically available upon request.

In conclusion, DiAzKs hydrochloride (CAS No. 2421187-79-1) represents an intriguing chemical entity with growing importance in both academic and industrial settings. Its unique combination of chemical properties and emerging applications positions it as a compound worth watching in the coming years, particularly as new synthetic methodologies and application areas continue to develop.